Cas no 920948-72-7 (4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide)

• Product Name: 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide
• CAS No: 920948-72-7
• MF: C₁₃H₁₅N₃O₅S
• MW: 325.34030175209
• CID: 6400118
• PubChem ID: 16647999
• Update Time: 2025-10-28

4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide
• 4-((1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide
• F2381-0340
• 920948-72-7
• 4-{[1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}benzene-1-sulfonamide
• AKOS003061903
• 4-[[1-(2-methoxyethyl)-2,5-dioxopyrrol-3-yl]amino]benzenesulfonamide
• Benzenesulfonamide, 4-[[2,5-dihydro-1-(2-methoxyethyl)-2,5-dioxo-1H-pyrrol-3-yl]amino]-

• Inchi： 1S/C13H15N3O5S/c1-21-7-6-16-12(17)8-11(13(16)18)15-9-2-4-10(5-3-9)22(14,19)20/h2-5,8,15H,6-7H2,1H3,(H2,14,19,20)
• InChI Key： LSTTWRNZKQABAH-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(NC2=CC(=O)N(CCOC)C2=O)C=C1

Computed Properties

• Exact Mass: 325.07324176g/mol
• Monoisotopic Mass: 325.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Boiling Point: 535.6±60.0 °C(Predicted)
• pka: 10.14±0.12(Predicted)

Additional information on 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide

Recent Advances in the Study of 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide (CAS: 920948-72-7)

The compound 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide (CAS: 920948-72-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique pyrrole and benzene sulfonamide moieties, has been investigated for its biological activity, particularly in the context of enzyme inhibition and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a carbonic anhydrase (CA) inhibitor. CAs are a family of enzymes involved in various physiological processes, including pH regulation and CO2 hydration. Dysregulation of CA activity has been implicated in several diseases, such as cancer, glaucoma, and epilepsy. Preliminary findings suggest that 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide exhibits selective inhibition against specific CA isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selectivity makes it a promising candidate for targeted cancer therapy.

In addition to its CA inhibitory activity, recent studies have explored the compound's potential as an anti-inflammatory agent. Molecular docking simulations and in vitro assays have demonstrated its ability to interact with cyclooxygenase-2 (COX-2), an enzyme central to the inflammatory response. The compound's unique structural features, including the methoxyethyl group and the pyrrole dione ring, appear to enhance its binding affinity and specificity for COX-2, thereby reducing off-target effects. These findings open new avenues for the development of dual-action therapeutics targeting both inflammation and cancer.

Another notable advancement is the optimization of the compound's synthetic pathway. Researchers have developed a more efficient and scalable synthesis method for 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide, reducing the number of steps and improving overall yield. This progress is critical for facilitating large-scale production and further preclinical testing. Additionally, structural modifications have been explored to enhance the compound's solubility and bioavailability, addressing some of the challenges associated with its physicochemical properties.

Recent in vivo studies have provided encouraging results regarding the compound's efficacy and safety profile. In murine models of colorectal cancer, administration of 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide led to significant tumor growth inhibition without observable toxicity at therapeutic doses. These findings underscore its potential as a lead compound for further development. However, additional studies are needed to fully characterize its pharmacokinetics, pharmacodynamics, and long-term safety.

In conclusion, 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzene-1-sulfonamide (CAS: 920948-72-7) represents a promising candidate in the realm of chemical biology and drug discovery. Its dual inhibitory effects on CA and COX-2, coupled with its favorable preclinical profile, highlight its therapeutic potential. Future research should focus on advancing its clinical translation, exploring combination therapies, and further elucidating its molecular mechanisms. The ongoing efforts in this area underscore the compound's significance as a versatile and innovative tool in medicinal chemistry.